Cas no 496051-77-5 (L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl-)
496051-77-5 structure
Product Name:L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl-
CAS No:496051-77-5
MF:C27H45N9O12
MW:687.699306249619
CID:1524919
Update Time:2024-08-24
L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl- Chemical and Physical Properties
Names and Identifiers
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- L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl-
- L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl- (9CI)
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- Inchi: 1S/C27H45N9O12/c28-8-2-1-4-15(33-23(43)14(29)6-7-19(30)38)24(44)32-11-20(39)31-12-21(40)36-9-3-5-18(36)26(46)35-17(13-37)25(45)34-16(27(47)48)10-22(41)42/h14-18,37H,1-13,28-29H2,(H2,30,38)(H,31,39)(H,32,44)(H,33,43)(H,34,45)(H,35,46)(H,41,42)(H,47,48)/t14-,15-,16-,17-,18-/m0/s1
- InChI Key: UPWFKOSGGSEWCS-ATIWLJMLSA-N
- SMILES: C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)CNC(=O)CNC(=O)[C@H](CCCCN)NC(=O)[C@H](CCC(N)=O)N
Computed Properties
- Exact Mass: 687.31905
Experimental Properties
- Density: 1.418±0.06 g/cm3(Predicted)
- Boiling Point: 1263.7±65.0 °C(Predicted)
- PSA: 355.77
- pka: 2.79±0.10(Predicted)
L-Aspartic acid, L-glutaminyl-L-lysylglycylglycyl-L-prolyl-L-seryl- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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